Cas no 941913-69-5 (N-(4,5-diphenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide)

• Product Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide
• CAS No: 941913-69-5
• MF: C₁₉H₁₃N₃O₂S
• MW: 347.390422582626
• CID: 5499306
• Update Time: 2025-08-05

N-(4,5-diphenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-diphenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide
• 5-Isoxazolecarboxamide, N-(4,5-diphenyl-2-thiazolyl)-

• Inchi： 1S/C19H13N3O2S/c23-18(15-11-12-20-24-15)22-19-21-16(13-7-3-1-4-8-13)17(25-19)14-9-5-2-6-10-14/h1-12H,(H,21,22,23)
• InChI Key： HCCXUAUBMWSCOT-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NC(C3=CC=CC=C3)=C(C3=CC=CC=C3)S2)=O)=CC=N1

Additional information on N-(4,5-diphenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide

Introduction to N-(4,5-diphenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide (CAS No. 941913-69-5)

N-(4,5-diphenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide, identified by its CAS number 941913-69-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in academic and industrial settings.

The core structure of this compound consists of a 1,3-thiazole ring fused with a 1,2-oxazole moiety, both of which are well-documented heterocyclic systems known for their diverse pharmacological properties. The presence of two phenyl groups at the 4 and 5 positions of the thiazole ring introduces additional complexity and functionality, which can influence the compound's interactions with biological targets. This particular arrangement has been explored in various synthetic strategies to develop novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their ability to modulate biological pathways effectively. The combination of the 1,3-thiazole and 1,2-oxazole units in N-(4,5-diphenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide suggests potential applications in drug discovery, particularly in the development of small-molecule inhibitors or activators for enzymes and receptors involved in disease processes.

The synthesis of this compound involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of the carboxamide group at the 5-position of the oxazole ring not only enhances the molecular diversity but also opens up possibilities for further derivatization. Such modifications can be tailored to optimize pharmacokinetic properties or to fine-tune binding interactions with specific biological targets.

The pharmacological profile of N-(4,5-diphenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide is under active investigation. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to inflammatory responses and metabolic disorders. The phenyl substituents on the thiazole ring are particularly noteworthy, as they can modulate electronic properties and solubility characteristics, which are critical factors in drug design.

The use of computational chemistry techniques has been instrumental in understanding the molecular interactions of this compound. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. These computational approaches are increasingly integrated into drug discovery pipelines to accelerate the identification of lead compounds and to predict their biological efficacy.

In addition to its potential therapeutic applications, N-(4,5-diphenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide serves as a valuable scaffold for exploring new synthetic pathways. The structural motifs present in this molecule have inspired innovative synthetic strategies that could be applied to other heterocyclic systems. Such advancements contribute to the broader field of medicinal chemistry by expanding the toolkit available for constructing novel bioactive molecules.

The development of efficient synthetic routes is crucial for the practical application of this compound in pharmaceutical research. Recent advances in catalytic methods have enabled more streamlined syntheses, reducing costs and improving yields. These improvements are essential for scaling up production and for conducting large-scale screening programs aimed at identifying new drug candidates.

The role of N-(4,5-diphenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide in interdisciplinary research is also noteworthy. Its unique structure bridges multiple areas of chemistry and biology, fostering collaborations between researchers with different expertise backgrounds. Such interdisciplinary approaches are vital for addressing complex biological questions and for developing innovative solutions in drug discovery.

The future prospects for this compound are promising. Ongoing research aims to elucidate its full pharmacological potential and to explore new derivatives that may exhibit enhanced efficacy or improved safety profiles. As our understanding of biological systems continues to grow, compounds like N-(4,5-diphenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide) will likely play a significant role in shaping the next generation of therapeutic agents.